Cas no 1038981-54-2 (1-(3,4-Dimethoxyphenyl)ethane-1-thiol)

• Product Name: 1-(3,4-Dimethoxyphenyl)ethane-1-thiol
• CAS No: 1038981-54-2
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5701827
• PubChem ID: 20522853
• Update Time: 2025-10-31

1-(3,4-Dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 3,4-dimethoxy-α-methyl-
• 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

• Inchi： 1S/C10H14O2S/c1-7(13)8-4-5-9(11-2)10(6-8)12-3/h4-7,13H,1-3H3
• InChI Key： QKEGKACJCVRGMU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(S)C)C=CC=1OC)C

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 286.5±35.0 °C(Predicted)
• pka: 9.69±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

1-(3,4-Dimethoxyphenyl)ethane-1-thiol: A Comprehensive Overview

1-(3,4-Dimethoxyphenyl)ethane-1-thiol (CAS No. 1038981-54-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiol group (-SH) with a substituted aromatic ring. The presence of the thiol group imparts reactivity and functional versatility, while the 3,4-dimethoxyphenyl moiety contributes to its electronic and steric properties. Recent studies have highlighted its potential applications in drug design, surface modification, and as a building block for advanced materials.

The synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the thiol group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regiochemistry and stereochemistry. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in *Organic Letters* demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound with high enantioselectivity.

One of the most intriguing aspects of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is its ability to form stable self-assembled monolayers (SAMs) on various surfaces. This property has been leveraged in the development of sensors, where SAMs can serve as platforms for detecting analytes such as heavy metals or volatile organic compounds. A recent paper in *ACS Applied Materials & Interfaces* reported that SAMs formed by this compound exhibit excellent stability and sensitivity when used in conjunction with gold nanoparticles.

In addition to its material science applications, 1-(3,4-Dimethoxyphenyl)ethane-1-thiol has shown promise in medicinal chemistry. Its ability to act as a bioisostere for hydroxyl groups makes it a valuable tool in drug design. For example, studies have explored its use as a scaffold for developing inhibitors of kinase enzymes, which are critical targets in cancer therapy. Preclinical data suggest that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases.

The electronic properties of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol also make it an attractive candidate for use in organic electronics. Its ability to undergo redox reactions and form stable charge transfer complexes has been investigated for applications in organic photovoltaics (OPVs). A study published in *Advanced Materials* demonstrated that incorporating this compound into OPV devices significantly enhances their power conversion efficiency by optimizing charge transport pathways.

From a sustainability perspective, researchers have also explored green chemistry approaches to synthesize 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. By utilizing renewable feedstocks and catalytic processes with minimal environmental impact, these methods aim to reduce the ecological footprint associated with its production. For instance, a recent publication in *Green Chemistry* reported the use of biomass-derived solvents and enzyme-catalyzed reactions to achieve high yields while minimizing waste generation.

In conclusion, 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (CAS No. 1038981-54-2) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features continues to drive innovative research into new materials and therapeutic agents. As advancements in synthetic methodologies and characterization techniques unfold, this compound is poised to play an even more significant role in addressing challenges in science and technology.